77-94-1

Tributyl citrate

In Stock

• CAS RN:
• 77-94-1

• Formula:
• C18H32O7

• InChI:
• InChI=1S/C18H32O7/c1-4-7-10-23-15(19)13-18(22,17(21)25-12-9-6-3)14-16(20)24-11-8-5-2/h22H,4-14H2,1-3H3

• InChIKey:
• ZFOZVQLOBQUTQQ-UHFFFAOYSA-N

• Tributyl citrate is an ester of citric acid. It is used to plasticize polymers for coating solid drug dosage forms, tablets and capsules.
  Certified pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to pharmacopeia primary standards.
  Tributyl citrate is a carbonyl compound.
  Tributyl citrate is a natural product found in Artemisia baldshuanica, Calophyllum inophyllum, and Lonicera caerulea with data available.
  

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-pyridinyl)-2-propen-1-one

In Stock

• CAS RN:
• 5677-94-1

• Formula:
• C16H13NO3

• InChI:
• InChI=1S/C16H13NO3/c18-14(3-1-12-5-7-17-8-6-12)13-2-4-15-16(11-13)20-10-9-19-15/h1-8,11H,9-10H2/b3-1+

• InChIKey:
• BYGBMAUTPWSXFP-HNQUOIGGSA-N

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-pyridinyl)-2-propen-1-one is a useful research compound. Its molecular formula is C16H13NO3 and its molecular weight is 267.28 g/mol. The purity is usually 95%.

Limonene oxide, trans-(-)-

Usually In Stock

• CAS RN:
• 42477-94-1

• Formula:
• C10H16O

• InChI:
• InChI=1S/C10H16O/c1-7(2)8-4-5-10(3)9(6-8)11-10/h8-9H,1,4-6H2,2-3H3/t8-,9-,10+/m0/s1

• InChIKey:
• CCEFMUBVSUDRLG-LPEHRKFASA-N

• Limonene oxide, trans-(-)- is a useful research compound. Its molecular formula is C10H16O and its molecular weight is 152.23 g/mol. The purity is usually 95%.

4-cyano-N,N-dimethylbenzenesulfonamide

In Stock

• CAS RN:
• 63877-94-1

• Formula:
• C9H10N2O2S

• InChI:
• InChI=1S/C9H10N2O2S/c1-11(2)14(12,13)9-5-3-8(7-10)4-6-9/h3-6H,1-2H3

• InChIKey:
• GQEHYPHMHNSIDB-UHFFFAOYSA-N

• 4-cyano-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C9H10N2O2S and its molecular weight is 210.26 g/mol. The purity is usually 95%.

N-(2-Hydroxyethyl)-N-[2-[2-[2-hydroxyethyl-(4-methylphenyl)sulfonylamino]ethoxy]ethyl]-4-methylbenzenesulfonamide

• CAS RN:
• 50977-94-1

• Formula:
• C22H32N2O7S2

• InChI:
• InChI=1S/C22H32N2O7S2/c1-19-3-7-21(8-4-19)32(27,28)23(11-15-25)13-17-31-18-14-24(12-16-26)33(29,30)22-9-5-20(2)6-10-22/h3-10,25-26H,11-18H2,1-2H3

• InChIKey:
• JHODGCMFVVVJMY-UHFFFAOYSA-N

• N-(2-Hydroxyethyl)-N-[2-[2-[2-hydroxyethyl-(4-methylphenyl)sulfonylamino]ethoxy]ethyl]-4-methylbenzenesulfonamide, also known as N-(2-Hydroxyethyl)-N-[2-[2-[2-hydroxyethyl-(4-methylphenyl)sulfonylamino]ethoxy]ethyl]-4-methylbenzenesulfonamide, is a useful research compound. Its molecular formula is C22H32N2O7S2 and its molecular weight is 500.6 g/mol. The purity is usually 95%.

3,5-Bis(dimethylamino)-1H-1,2,4-triazole

In Stock

• CAS RN:
• 18377-94-1

• Formula:
• C6H13N5

• InChI:
• InChI=1S/C6H13N5/c1-10(2)5-7-6(9-8-5)11(3)4/h1-4H3,(H,7,8,9)

• InChIKey:
• JJGXKXPPLXDJBG-UHFFFAOYSA-N

• 3,5-Bis(dimethylamino)-1H-1,2,4-triazole, also known as 3,5-Bis(dimethylamino)-1H-1,2,4-triazole, is a useful research compound. Its molecular formula is C6H13N5 and its molecular weight is 155.2 g/mol. The purity is usually 95%.

3'-Fluoro-3-(3,4,5-trifluorophenyl)propiophenone

In Stock

• CAS RN:
• 898777-94-1

• Formula:
• C15H10F4O

• InChI:
• InChI=1S/C15H10F4O/c16-11-3-1-2-10(8-11)14(20)5-4-9-6-12(17)15(19)13(18)7-9/h1-3,6-8H,4-5H2

• InChIKey:
• KLBQBXGRTWHYOW-UHFFFAOYSA-N

• 3'-Fluoro-3-(3,4,5-trifluorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H10F4O and its molecular weight is 282.23 g/mol. The purity is usually 95%.

(E)-3-[3-bromo-4-[(4-chlorophenyl)methoxy]phenyl]-N-(2-bromophenyl)-2-cyanoprop-2-enamide

Usually In Stock

• CAS RN:
• 380477-94-1

• Formula:
• C23H15Br2ClN2O2

• InChI:
• InChI=1S/C23H15Br2ClN2O2/c24-19-3-1-2-4-21(19)28-23(29)17(13-27)11-16-7-10-22(20(25)12-16)30-14-15-5-8-18(26)9-6-15/h1-12H,14H2,(H,28,29)/b17-11+

• InChIKey:
• MSCLWTSHPFEKBO-UHFFFAOYSA-N

• (E)-3-[3-bromo-4-[(4-chlorophenyl)methoxy]phenyl]-N-(2-bromophenyl)-2-cyanoprop-2-enamide is a useful research compound. Its molecular formula is C23H15Br2ClN2O2 and its molecular weight is 546.64. The purity is usually 95%.

N-(2-ethoxyphenyl)-2-[[4-(furan-2-ylmethyl)-5-thiophen-2-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide

• CAS RN:
• 720677-94-1

• Formula:
• C21H20N4O3S2

• InChI:
• InChI=1S/C21H20N4O3S2/c1-2-27-17-9-4-3-8-16(17)22-19(26)14-30-21-24-23-20(18-10-6-12-29-18)25(21)13-15-7-5-11-28-15/h3-12H,2,13-14H2,1H3,(H,22,26)

• InChIKey:
• COLUSUXMWSGHRT-UHFFFAOYSA-N

• N-(2-ethoxyphenyl)-2-[[4-(furan-2-ylmethyl)-5-thiophen-2-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C21H20N4O3S2 and its molecular weight is 440.5g/mol. The purity is usually 95%.

3,4-dimethoxy-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851977-94-1

• Formula:
• C17H17N3O3S

• InChI:
• InChI=1S/C17H17N3O3S/c1-10-5-4-6-14-15(10)18-17(24-14)20-19-16(21)11-7-8-12(22-2)13(9-11)23-3/h4-9H,1-3H3,(H,18,20)(H,19,21)

• InChIKey:
• HDGUZKSXPZZINP-UHFFFAOYSA-N

• 3,4-dimethoxy-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C17H17N3O3S and its molecular weight is 343.4. The purity is usually 95%.

(Z)-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869077-94-1

• Formula:
• C25H29NO6

• InChI:
• InChI=1S/C25H29NO6/c1-15-6-5-9-26(13-15)14-18-19(27)8-7-17-23(28)20(32-24(17)18)10-16-11-21(29-2)25(31-4)22(12-16)30-3/h7-8,10-12,15,27H,5-6,9,13-14H2,1-4H3/b20-10-

• InChIKey:
• PRHVTGINQACFIQ-JMIUGGIZSA-N

• (Z)-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C25H29NO6 and its molecular weight is 439.508. The purity is usually 95%.

2-(3,5-Dimethylphenyl)-6-methylbenzoic acid, 95%

In Stock

• CAS RN:
• 937377-94-1

• Formula:
• C16H16O2

• InChI:
• InChI=1S/C16H16O2/c1-10-7-11(2)9-13(8-10)14-6-4-5-12(3)15(14)16(17)18/h4-9H,1-3H3,(H,17,18)

• InChIKey:
• BMIDMUHVTKXWCV-UHFFFAOYSA-N

• 2-(3,5-Dimethylphenyl)-6-methylbenzoic acid, 95% is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.30 g/mol. The purity is usually 95%.

(2-((tert-Butoxycarbonyl)amino)phenyl)boronic acid

In Stock

• CAS RN:
• 115377-94-1

• Formula:
• C11H16BNO4

• InChI:
• InChI=1S/C11H16BNO4/c1-11(2,3)17-10(14)13-9-7-5-4-6-8(9)12(15)16/h4-7,15-16H,1-3H3,(H,13,14)

• InChIKey:
• RMEIKYSECODAHJ-UHFFFAOYSA-N

• (2-((tert-Butoxycarbonyl)amino)phenyl)boronic acid is a useful research compound. Its molecular formula is C11H16BNO4 and its molecular weight is 237.06 g/mol. The purity is usually 95%.

2-Ethynyl-1-methylcyclohexan-1-ol

• CAS RN:
• 102877-94-1

• Formula:
• C9H14O

• InChI:
• InChI=1S/C9H14O/c1-3-8-6-4-5-7-9(8,2)10/h1,8,10H,4-7H2,2H3

• InChIKey:
• OGAXKUBPMDPSQI-UHFFFAOYSA-N

• 2-Ethynyl-1-methylcyclohexan-1-ol, also known as 2-Ethynyl-1-methylcyclohexan-1-ol, is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21. The purity is usually 95%.

1-Benzyl-3-methoxy-piperidin-4-ylamine dihydrochloride

In Stock

• CAS RN:
• 1263377-94-1

• Formula:
• C13H22Cl2N2O

• InChI:
• InChI=1S/C13H20N2O.2ClH/c1-16-13-10-15(8-7-12(13)14)9-11-5-3-2-4-6-11;;/h2-6,12-13H,7-10,14H2,1H3;2*1H

• InChIKey:
• QAVKWCSOEZSZLQ-UHFFFAOYSA-N

• 1-Benzyl-3-methoxy-piperidin-4-ylamine dihydrochloride is a useful research compound. Its molecular formula is C13H22Cl2N2O and its molecular weight is 293.23 g/mol. The purity is usually 95%.

Methyl 2-(3-(difluoromethoxy)phenyl)-2-oxoacetate

In Stock

• CAS RN:
• 1823777-94-1

• Formula:
• C10H8F2O4

• InChI:
• InChI=1S/C10H8F2O4/c1-15-9(14)8(13)6-3-2-4-7(5-6)16-10(11)12/h2-5,10H,1H3

• InChIKey:
• DDOKZLKZCYHZPI-UHFFFAOYSA-N

• Methyl 2-(3-(difluoromethoxy)phenyl)-2-oxoacetate is a useful research compound. Its molecular formula is C10H8F2O4 and its molecular weight is 230.167. The purity is usually 95%.

N-[2-(3,4-Dimethoxyphenyl)ethyl]-2-methoxy-5-propan-2-ylbenzenesulfonamide

Usually In Stock

• CAS RN:
• 2214577-94-1

• Formula:
• C20H27NO5S

• InChI:
• InChI=1S/C20H27NO5S/c1-14(2)16-7-9-18(25-4)20(13-16)27(22,23)21-11-10-15-6-8-17(24-3)19(12-15)26-5/h6-9,12-14,21H,10-11H2,1-5H3

• InChIKey:
• ZRXNDNFGJFSDOO-UHFFFAOYSA-N

• N-[2-(3,4-Dimethoxyphenyl)ethyl]-2-methoxy-5-propan-2-ylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H27NO5S and its molecular weight is 393.5. The purity is usually 95%.

4-[(1-But-3-enylpiperidin-4-yl)methoxy]-2-methylpyridine

In Stock

• CAS RN:
• 2379977-94-1

• Formula:
• C16H24N2O

• InChI:
• InChI=1S/C16H24N2O/c1-3-4-9-18-10-6-15(7-11-18)13-19-16-5-8-17-14(2)12-16/h3,5,8,12,15H,1,4,6-7,9-11,13H2,2H3

• InChIKey:
• SPCXHAJRDWIDLN-UHFFFAOYSA-N

• 4-[(1-But-3-enylpiperidin-4-yl)methoxy]-2-methylpyridine is a useful research compound. Its molecular formula is C16H24N2O and its molecular weight is 260.381. The purity is usually 95%.